Cas no 144799-02-0 (3-Cyano-L-phenylalanine Hydrochloride)

• Product Name: 3-Cyano-L-phenylalanine Hydrochloride
• CAS No: 144799-02-0
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 138342
• Update Time: 2023-11-22

3-Cyano-L-phenylalanine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,3-cyano-, monohydrochloride (9CI)
• L-3-Cyanophenylalanine
• M-CYANO-L-PHENYLALANINE
• (M-CN)PHE-OH
• (S)-2-AMINO-3-(3-CYANOPHENYL)PROPANOIC ACID
• (S)-3-CYANOPHENYLALANINE
• 3-CYANO-L-PHENYLALANINE
• H-M-CYANO-L-PHE-OH
• H-PHE(3-CN)-OH
• H-PHE(M-CN)-OH
• L-3-CYANOPHE
• RARECHEM BK PT 0151
• L-Phe(3-CN)-OH
• (2S)-2-AMINO-3-(3-CYANOPHENYL)PROPANOIC ACID HYDROCHLORIDE
• (S)-2-Amino-3-(3-cyanophenyl)propanoicacidhydrochloride
• 3-CYANO-L-PHENYLALANINE HCL
• (S)-2-Amino-3-(3-cyanophenyl)propanoic acid hydrochloride
• SCHEMBL7591933
• 3-cyano-(L)-phenylalanine hydrochloride
• BDRRPFSPUOEZJA-FVGYRXGTSA-N
• (2S)-2-amino-3-(3-cyanophenyl)propanoic acid;hydrochloride
• 144799-02-0
• 3-Cyano-L-phenylalanine hydrochloride
• 3-Cyano-L-phenylalanine Hydrochloride

• Inchi： 1S/C10H10N2O2.ClH/c11-6-8-3-1-2-7(4-8)5-9(12)10(13)14;/h1-4,9H,5,12H2,(H,13,14);1H/t9-;/m0./s1
• InChI Key： BDRRPFSPUOEZJA-FVGYRXGTSA-N
• SMILES： Cl.OC([C@H](CC1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 226.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• PSA: 87.11000
• LogP: 1.21298

3-Cyano-L-phenylalanine Hydrochloride Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives